Cas no 55483-01-7 (5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon)

• Product Name: 5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon
• CAS No: 55483-01-7
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 2017541
• PubChem ID: 13963319
• Update Time: 2025-04-21

5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranon
• 5,7-Dihydroxy-6-methyl-1(3H)-isobenzofuranone
• 5,7-dihydroxy-6-methyl-3H-isobenzofuran-1-one
• 5,7-Dihydroxy-6-methylphthalid
• 5,7-dihydroxy-6-methylphthalide
• DB-295884
• 55483-01-7

• Inchi： 1S/C9H8O4/c1-4-6(10)2-5-3-13-9(12)7(5)8(4)11/h2,10-11H,3H2,1H3
• InChI Key： KFOVHCBSJURLKO-UHFFFAOYSA-N
• SMILES： CC1C(O)=C2C(COC2=O)=CC=1O

Computed Properties

• Exact Mass: 180.04225873Da
• Monoisotopic Mass: 180.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives